Cas no 1310684-33-3 (3,7-Dimethyl-quinoxaline-2-carboxylic acid benzyl ester)

• Product Name: 3,7-Dimethyl-quinoxaline-2-carboxylic acid benzyl ester
• CAS No: 1310684-33-3
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• MDL: MFCD30725950
• CID: 5217205
• Update Time: 2026-03-06

3,7-Dimethyl-quinoxaline-2-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 3,7-Dimethyl-quinoxaline-2-carboxylic acid benzyl ester
• benzyl 3,7-dimethylquinoxaline-2-carboxylate

• MDL： MFCD30725950
• Inchi： 1S/C18H16N2O2/c1-12-8-9-15-16(10-12)20-17(13(2)19-15)18(21)22-11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3
• InChI Key： NYHALBSLJAJSOR-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C)N=C2C=CC(C)=CC2=N1)=O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• XLogP3: 3.7
• Topological Polar Surface Area: 52.1

Additional information on 3,7-Dimethyl-quinoxaline-2-carboxylic acid benzyl ester

Introduction to 3,7-Dimethyl-quinoxaline-2-carboxylic acid benzyl ester (CAS No. 1310684-33-3)

The compound 3,7-Dimethyl-quinoxaline-2-carboxylic acid benzyl ester (CAS No. 1310684-33-3) is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound belongs to the class of quinoxaline derivatives, which have been extensively studied due to their unique electronic properties and potential uses in various industries.

The structure of quinoxaline itself is a bicyclic aromatic heterocycle containing two nitrogen atoms. In the case of 3,7-Dimethyl-quinoxaline, the molecule is further substituted with methyl groups at positions 3 and 7, and a benzyl ester group at position 2. This substitution pattern not only enhances the stability of the molecule but also introduces versatile functional groups that can be exploited for further chemical modifications.

Recent studies have highlighted the importance of quinoxaline derivatives in the development of advanced materials, particularly in the realm of organic electronics. For instance, researchers have explored the use of quinoxaline-based compounds as building blocks for constructing high-performance organic semiconductors. The presence of electron-withdrawing groups like the benzyl ester in CAS No. 1310684-33-3 can significantly influence the electronic characteristics of the material, making it a promising candidate for applications in flexible electronics and optoelectronic devices.

In addition to its role in materials science, quinoxaline derivatives have also gained attention in medicinal chemistry. The ability to fine-tune the electronic and steric properties of these compounds makes them valuable as lead compounds in drug discovery. For example, studies have shown that certain quinoxaline derivatives exhibit potent anti-inflammatory and anticancer activities, opening up new avenues for therapeutic development.

The synthesis of CAS No. 1310684-33-